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Compound of Interest

Compound Name: YK11

Cat. No.: B15541503

Essential Safety and Handling Guide for YK11

FOR RESEARCH PURPOSES ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling YK11. The following procedures are designed to
ensure a safe laboratory environment and proper management of this research chemical.

Hazard Identification and Personal Protective
Equipment (PPE)

YK11 is an experimental synthetic steroidal selective androgen receptor modulator (SARM)
and should be handled with caution as its full toxicological properties are not yet known.[1] The
Safety Data Sheet (SDS) may not classify it under the Globally Harmonized System (GHS);
however, it is prudent to treat it as a hazardous compound.

Recommended Personal Protective Equipment (PPE) for handling YK11:
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PPE Category

Specific
Recommendations

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile).

To prevent skin contact with

the compound.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from splashes.

Body Protection

A clean, buttoned laboratory

coat.

To protect skin and clothing

from contamination.

Respiratory Protection

Not generally required if
handled in a well-ventilated

area or a chemical fume hood.

To avoid inhalation of the

powder form.

Quantitative Data

Below is a summary of the available quantitative data for YK11.

Table 1: Physical and Chemical Properties

Property

Value

Source

Molecular Formula

C2s5H340e6

[1]

Molar Mass 430.541 g/mol [1]
White to pale yellow crystalline

Appearance ] -
solid

Storage Temperature -20°C -

Stability

> 4 years at -20°C

Table 2: Solubility Data
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Solvent Maximum Concentration Source
Ethanol ~1 mg/mL [1]
Methanol ~1 mg/mL [1]
Acetonitrile ~1 mg/mL [1]
DMSO 64.0 mg/mL (148.65 mM) [2]

Operational Plan: Handling and Storage

A systematic approach is essential for safely handling YK11 in a laboratory setting.
3.1. Pre-Handling Preparations

o Consult the Safety Data Sheet (SDS): Before any work, thoroughly review the supplier's
SDS.

o Ensure Proper Ventilation: All handling of YK11 powder and solutions should occur in a well-
ventilated area, preferably within a certified chemical fume hood.

o Assemble Materials: Gather all necessary equipment, including PPE, spill cleanup materials,
and labeled waste containers before starting.

 Inspect PPE: Confirm all PPE is in good condition and free of defects.
3.2. Handling Procedures

» Weighing: To prevent inhalation, weigh the solid compound in a chemical fume hood or a
ventilated balance enclosure.

» Solution Preparation: Prepare solutions in a chemical fume hood. When dissolving, purge
the solvent with an inert gas.

» Aliquotting and Transfer: Use calibrated pipettes or other appropriate laboratory equipment
to minimize the risk of spills and aerosol generation.
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» Post-Handling: After handling, wipe down the work area with an appropriate cleaning agent.
Remove PPE before leaving the work area and wash hands thoroughly with soap and water.

3.3. Storage

o Store YK11 as a powder at -20°C for long-term stability.

 In solvent, store at -80°C for up to 3 months or at -20°C for up to 2 weeks.[2]
o Ensure the container is well-sealed and clearly labeled.

Disposal Plan

Proper disposal of YK11 and associated materials is critical to prevent environmental
contamination and ensure regulatory compliance.

4.1. Waste Segregation

e Liquid Waste: Collect all unused YK11 solutions and contaminated solvents in a designated,
labeled hazardous waste container for flammable organic solvents. Do not pour down the
drain.[3][4]

¢ Solid Waste: Dispose of contaminated consumables such as gloves, pipette tips, and paper
towels in a dedicated, sealed, and labeled hazardous waste bag or container.[5][6]

e Sharps Waste: Any sharps contaminated with YK11 should be placed in a designated sharps
container.[5]

4.2. Disposal Procedure

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the
chemical name (YK11).[3]

o Storage of Waste: Store waste containers in a designated, secure area away from
incompatible materials.

e Arranging Disposal: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal contractor to arrange for collection and
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disposal.
Spill Management Plan
In the event of a spill, a prompt and safe response is crucial.
5.1. Spill Kit Contents A dedicated spill kit should be readily available and include:
o Appropriate PPE (gloves, goggles, lab coat)
o Absorbent material (e.g., vermiculite, sand, or chemical absorbent pads)
e A scoop and tongs for collecting absorbed material and broken glass
o Sealable plastic bags or containers for waste
» Hazardous waste labels
5.2. Spill Cleanup Procedure
o Alert Personnel: Immediately notify others in the vicinity of the spill.
o Evacuate if Necessary: For large or volatile spills, evacuate the area.
» Don PPE: Before addressing the spill, put on the appropriate PPE.
o Contain the Spill: Use absorbent materials to contain the spill and prevent it from spreading.
e Clean the Spill:

o For solid spills: Carefully sweep or scoop the material into a labeled hazardous waste
container, avoiding dust generation.[7]

o For liquid spills: Cover the spill with absorbent material, starting from the outside and
working inwards.[7][8] Once fully absorbed, collect the material using a scoop or tongs and
place it in a sealed, labeled hazardous waste container.[7][8]

o Decontaminate the Area: Clean the spill area with a suitable solvent or detergent and water.
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o Dispose of Waste: Dispose of all contaminated materials, including cleaning supplies and
PPE, as hazardous waste.

» Report the Incident: Report the spill to your laboratory supervisor or EHS department as per
your institution's policy.

Experimental Protocols and Signaling Pathway

6.1. In Vitro Myogenic Differentiation Assay using C2C12 Cells

This protocol is a general guideline based on published studies investigating the myogenic
effects of YK11.[9]

o Cell Culture: Culture C2C12 myoblasts in a growth medium (e.g., DMEM with 10% fetal
bovine serum) at 37°C in a humidified 5% CO2 incubator.

o Seeding: Seed the cells in appropriate culture plates and allow them to reach confluence.

« Differentiation Induction: Once confluent, switch to a differentiation medium (e.g., DMEM with
2% horse serum).

o Treatment: Treat the cells with the desired concentration of YK11 (e.g., 500 nM) or a vehicle
control (e.g., ethanol). Dihydrotestosterone (DHT) can be used as a positive control.

 Incubation: Incubate the cells for a specified period (e.g., 2-4 days) to allow for myogenic
differentiation.

e Analysis: Assess myogenic differentiation by analyzing the expression of key myogenic
regulatory factors (MRFs) such as MyoD, Myf5, and myogenin via methods like gRT-PCR or
Western blotting.[9] The formation of myotubes can be visualized through microscopy.

6.2. YK11 Signaling Pathway

YK11 is a partial agonist of the androgen receptor (AR).[1] Unlike full agonists, it does not
induce the N/C terminal interaction required for full AR transactivation.[2] Its primary anabolic
effect on muscle is mediated through the induction of Follistatin (Fst) expression.[9][10]
Follistatin, in turn, inhibits Myostatin, a negative regulator of muscle growth, leading to
enhanced myogenic differentiation.[1][11]
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Caption: YK11 signaling pathway in muscle cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15541503#personal-protective-equipment-for-
handling-yk11]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b15541503#personal-protective-equipment-for-handling-yk11
https://www.benchchem.com/product/b15541503#personal-protective-equipment-for-handling-yk11
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15541503?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15541503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

